Cas no 1797589-11-7 (N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-methoxy-4-methylbenzene-1-sulfonamide)

• Product Name: N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-methoxy-4-methylbenzene-1-sulfonamide
• CAS No: 1797589-11-7
• MF: C₁₉H₂₅N₃O₄S
• MW: 391.484503507614
• CID: 6011682
• PubChem ID: 71795194
• Update Time: 2025-07-15

N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-methoxy-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-methoxy-4-methylbenzene-1-sulfonamide
• N-[2-(4-cyclopentyl-6-oxopyrimidin-1-yl)ethyl]-2-methoxy-4-methylbenzenesulfonamide
• 1797589-11-7
• N-[2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]-2-methoxy-4-methylbenzene-1-sulfonamide
• AKOS024545952
• F6258-2028
• N-(2-(4-cyclopentyl-6-oxopyrimidin-1(6H)-yl)ethyl)-2-methoxy-4-methylbenzenesulfonamide

• Inchi： 1S/C19H25N3O4S/c1-14-7-8-18(17(11-14)26-2)27(24,25)21-9-10-22-13-20-16(12-19(22)23)15-5-3-4-6-15/h7-8,11-13,15,21H,3-6,9-10H2,1-2H3
• InChI Key： DKJNMGSCXREYBB-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C=NC(C3CCCC3)=CC2=O)(=O)=O)=CC=C(C)C=C1OC

Computed Properties

• Exact Mass: 391.15657746g/mol
• Monoisotopic Mass: 391.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.4Ų

Additional information on N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-methoxy-4-methylbenzene-1-sulfonamide

Recent Advances in the Study of N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-methoxy-4-methylbenzene-1-sulfonamide (CAS: 1797589-11-7)

In recent years, the compound N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-methoxy-4-methylbenzene-1-sulfonamide (CAS: 1797589-11-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The latest studies have focused on its synthesis, mechanism of action, and preclinical efficacy, providing valuable insights for future drug development.

The synthesis of N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-methoxy-4-methylbenzene-1-sulfonamide involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have improved the scalability and efficiency of its production, making it more accessible for further research and development. The compound's unique structural features, including the cyclopentyl and pyrimidinone moieties, contribute to its selective binding affinity and biological activity.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific enzymes involved in inflammatory and proliferative pathways. In vitro and in vivo experiments have demonstrated its ability to suppress key signaling molecules, leading to reduced inflammation and tumor growth. These findings suggest its potential as a therapeutic agent for conditions such as autoimmune diseases and certain types of cancer. Further research is underway to elucidate its pharmacokinetic properties and optimize its therapeutic index.

Preclinical evaluations of N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-methoxy-4-methylbenzene-1-sulfonamide have shown encouraging results. Animal models treated with the compound exhibited significant reductions in disease markers and improved survival rates. However, challenges such as bioavailability and potential off-target effects remain to be addressed. Ongoing studies aim to refine the compound's formulation and delivery methods to enhance its efficacy and safety profile.

In conclusion, N-2-(4-cyclopentyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl-2-methoxy-4-methylbenzene-1-sulfonamide represents a promising candidate for further pharmaceutical development. Its unique chemical structure and biological activity make it a valuable subject of study in the quest for novel therapeutics. Continued research will be essential to fully realize its potential and translate these findings into clinical applications.